Methyl N-(3-nitrophenyl)carbamate

• CAS No.: 2189-61-9
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.16 g/mol
• IUPAC Name: methyl N-(3-nitrophenyl)carbamate
• InChI: InChI=1S/C8H8N2O4/c1-14-8(11)9-6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key: ZMHNYWIJOJZOJY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]

Description

Methyl N-(3-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C8H8N2O4 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 10 g of 3-nitroaniline and 100 ml of N,N-dimethylacetamide was stirred under ice cooling and 8.2 g of methyl chloroformate was added dropwise to the mixture. After stirring the mixture for 30 minutes, 300 ml of water was added to the reaction mixture and then the reaction mixture was neutralized by the addition of sodium bicarbonate to deposit crystals, which were recovered by filtration, washed with water, and dried. The amount of the product was 13.1 g (yield: 93%).